Cas no 1795129-61-1 (Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer(E/Z-Mixture))

• Product Name: Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer(E/Z-Mixture)
• CAS No: 1795129-61-1
• MF: C₄₄H₂₄Cl₆O₂
• MW: 797.37816619873
• CID: 4551683
• Update Time: 2025-06-30

Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer(E/Z-Mixture) Chemical and Physical Properties

Names and Identifiers

• OQKQYIQVWXJMFE-UHFFFAOYSA-N
• Lumefantrine Impurity 1
• Lumefantrine Impurity B
• 1,4-Bis{2,7-dichloro-9-[(4-chlorophenyl)methylidene]-9H-fluoren-4-yl}-3,6-dioxabicyclo[3.1.0]hexane
• Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer(E/Z-Mixture)

• Inchi： 1S/C44H24Cl6O2/c45-24-5-1-22(2-6-24)13-32-34-15-26(47)9-11-30(34)40-36(32)17-28(49)19-38(40)42-43-44(52-43,21-51-42)39-20-29(50)18-37-33(14-23-3-7-25(46)8-4-23)35-16-27(48)10-12-31(35)41(37)39/h1-20,42-43H,21H2
• InChI Key： OQKQYIQVWXJMFE-UHFFFAOYSA-N
• SMILES： C12(C3C4C5=C(C(=CC6=CC=C(Cl)C=C6)C=4C=C(Cl)C=3)C=C(Cl)C=C5)C(O1)C(C1C3C4=C(C(=CC5=CC=C(Cl)C=C5)C=3C=C(Cl)C=1)C=C(Cl)C=C4)OC2

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer(E/Z-Mixture) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer(E/Z-Mixture)

Introduction to Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture) and Its Significance in Modern Medicinal Chemistry

Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture), with the CAS number 1795129-61-1, represents a fascinating compound in the realm of pharmaceutical chemistry. This dimeric derivative has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular architecture, characterized by a complex epoxytetrahydrofuranyl moiety, makes it a subject of intense research interest.

The synthesis and characterization of Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture) involve intricate chemical methodologies that highlight the advancements in organic synthesis. The epoxy group in its structure plays a crucial role in its reactivity, making it a valuable intermediate in the development of novel therapeutic agents. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, particularly those targeting infectious diseases and inflammatory conditions.

In the context of modern medicinal chemistry, the epoxytetrahydrofuranyl dimer has been explored for its potential to act as a scaffold for drug discovery. The E/Z-mixture configuration of the dimer suggests a high degree of stereochemical complexity, which is often associated with enhanced biological activity. This stereochemical diversity has been leveraged to develop compounds with improved pharmacokinetic profiles and reduced side effects.

One of the most compelling aspects of Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture) is its application in the treatment of parasitic infections. The compound's ability to interfere with essential biological pathways in parasites has made it a promising candidate for novel antiparasitic drugs. Research has shown that derivatives of this dimer exhibit potent activity against various parasitic species, including those responsible for malaria and leishmaniasis.

The structural features of this compound have also been investigated for their potential role in modulating immune responses. The epoxy group, in particular, has been found to interact with biological targets that are involved in inflammation and immune regulation. This has opened up new avenues for the development of anti-inflammatory and immunomodulatory therapies.

Recent advancements in computational chemistry have further enhanced our understanding of the behavior of Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture). Molecular modeling studies have provided insights into its binding interactions with biological targets, which are crucial for drug design. These studies have helped identify key structural motifs that contribute to its biological activity, paving the way for rational drug design strategies.

The synthesis of this dimeric compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The use of advanced catalytic systems has enabled the efficient construction of complex molecular frameworks. These synthetic methodologies have not only yielded high yields but also improved purity levels, which are essential for pharmaceutical applications.

The pharmacological properties of Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture) have been extensively studied in preclinical models. These studies have highlighted its potential as a lead compound for further drug development. The compound's ability to cross biological membranes and reach target sites efficiently makes it an attractive candidate for therapeutic intervention.

In conclusion, Lumefantrine 3,4-Epoxytetrahydrofuranyl Dimer (E/Z-Mixture) represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications make it a valuable asset in the fight against infectious diseases and inflammatory conditions. As research continues to uncover new aspects of this compound's biology and chemistry, it is likely to play an increasingly important role in the development of novel therapeutic agents.